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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibutyl dodecanedioate is a versatile diester that serves as a highly effective emollient, skin
conditioning agent, and solvent in a variety of skincare and cosmetic formulations.[1] A product
of the esterification of dodecanedioic acid and butyl alcohol, this ingredient is valued for its
ability to impart a smooth, non-greasy feel to the skin, improve the texture of formulations, and
act as a carrier for active ingredients.[1] These application notes provide detailed protocols for
the formulation and evaluation of skincare products containing Dibutyl dodecanedioate,
offering a guide for researchers and formulators in the development of innovative and stable
cosmetic products.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Dibutyl dodecanedioate
is fundamental to its effective application in skincare formulations. These properties influence
its sensory characteristics, stability, and compatibility with other ingredients.
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Property Value Reference
Molecular Formula C20H3804 [1112]
Molecular Weight 342.5 g/mol [2][3]

CAS Number 15677-90-4 [1][3]
Appearance Information not available [1]

Boiling Point 375.2 °C at 760 mmHg [1]

Flash Point 168.2 °C [1]

Density 0.936 g/cm? [1]
Refractive Index 1.449 [1]
Solubility Information not available [1]

Applications in Skincare Formulations

Dibutyl dodecanedioate's primary functions in skincare products include:

o Emollient: As an emollient, it helps to soften and smooth the skin by forming a protective
layer that reduces water loss.[4] Emollient esters like Dibutyl dodecanedioate are crucial
for maintaining skin hydration and improving its overall appearance.[5][6]

» Skin Conditioning Agent: It enhances the skin's texture and feel, leaving it with a pleasant,
non-greasy finish.[1]

» Solvent and Carrier: Dibutyl dodecanedioate can effectively dissolve and deliver other
active ingredients within a formulation, potentially enhancing their efficacy.[1] It is particularly
useful for solubilizing organic UV filters and aiding in pigment wetting in color cosmetics.[7]

o Texture Maodifier: In emulsions, it contributes to the desired viscosity and spreadability,
impacting the overall sensory experience of the product.[5][8] Emollient esters are typically
used at concentrations between 3-20% w/w in skincare emulsions.[5][6]
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Sample Formulation: Oil-in-Water (O/W) Moisturizing

Cream

This sample formulation demonstrates the incorporation of Dibutyl dodecanedioate in a

typical O/W cream. The concentration of emollients can be adjusted based on the desired

sensory profile and skin feel.[5][6][8]

Phase Ingredient INCI Name % wiw
A Deionized Water Aqua g.s. to 100
Glycerin Glycerin 3.00
Xanthan Gum Xanthan Gum 0.20
Dibutyl Dibutyl
5 dodeZanedioate dodeZanedioate 8.00
Cetearyl Alcohol Cetearyl Alcohol 3.00
Glyceryl Stearate Glyceryl Stearate 2.00
Stearic Acid Stearic Acid 2.00
c Phenoxyethanol (and)  Phenoxyethanol (and) 1.00
Ethylhexylglycerin Ethylhexylglycerin
Fragrance Parfum 0.10

Manufacturing Procedure:

Homogenize for 3-5 minutes.
Cool to 40°C with gentle stirring.

Add Phase C and mix until uniform.

Heat Phase A and Phase B separately to 75°C.

Add Phase B to Phase A with constant stirring.
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Experimental Protocols

The following protocols are designed to assess the stability, skin permeation, and sensory
characteristics of a skincare formulation containing Dibutyl dodecanedioate.

Stability Testing of an Oil-in-Water Cream

Objective: To evaluate the physical and chemical stability of an O/W cream containing Dibutyl
dodecanedioate under accelerated conditions.

Methodology:

o Sample Preparation: Prepare the O/W cream as described in the sample formulation.
Package the cream in its final intended packaging and in inert glass containers for
comparison.

o Storage Conditions:

o Room Temperature: 25°C + 2°C / 60% RH + 5% RH

o Accelerated: 40°C £ 2°C / 75% RH = 5% RH

o Freeze-Thaw Cycling: -10°C for 24 hours, then 25°C for 24 hours (3 cycles)
» Evaluation Time Points: 0, 1, 2, and 3 months.

o Parameters to Evaluate:

[¢]

Macroscopic Appearance: Color, odor, phase separation, creaming, and crystallization.

[e]

Microscopic Analysis: Droplet size and distribution using a microscope.

o

pH Measurement: At each time point.

[¢]

Viscosity Measurement: Using a viscometer at controlled temperature.

Figure 1. Workflow for Stability Testing of an O/W Cream.
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In Vitro Skin Permeation Study

Objective: To assess the permeation of a model active ingredient from a formulation containing
Dibutyl dodecanedioate through a skin model.

Methodology:
e Skin Model: Use a synthetic membrane or excised human/porcine skin.

 Diffusion Cell: Employ a Franz diffusion cell with a donor and a receptor chamber separated
by the skin model.

e Receptor Fluid: A phosphate-buffered saline (PBS) at pH 7.4, maintained at 32°C.

o Test Formulation: The O/W cream containing Dibutyl dodecanedioate and a model active
ingredient (e.g., caffeine).

e Procedure:
o Mount the skin in the Franz cell.
o Apply a finite dose of the formulation to the skin surface in the donor chamber.

o At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 24 hours), withdraw samples from the
receptor fluid.

o Analyze the concentration of the active ingredient in the withdrawn samples using a
suitable analytical method (e.g., HPLC).

» Data Analysis: Calculate the cumulative amount of the active ingredient permeated per unit
area over time.

Figure 2. Workflow for In Vitro Skin Permeation Study.

Sensory Evaluation

Objective: To characterize the sensory profile of a formulation containing Dibutyl
dodecanedioate.
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Methodology:

Panelists: A trained sensory panel of at least 10 individuals.
e Test Product: The O/W cream containing Dibutyl dodecanedioate.

o Reference Product: A similar formulation without Dibutyl dodecanedioate or with a different
emollient.

e Procedure:
o Apply a standardized amount of the test and reference products to the panelists' forearms.

o Panelists evaluate the products based on a set of predefined sensory attributes at different
time points (e.g., during application, immediately after, and 5 minutes after).

e Sensory Attributes:
o Pick-up: Ease of removal from the container.
o Spreadability: Ease of application on the skin.
o Absorption: Speed at which the product is absorbed.
o Greasiness: Oily feeling on the skin.
o Tackiness: Sticky feeling on the skin.
o Smoothness: Sensation of smoothness on the skin.
o After-feel: The final sensation on the skin after the product has dried.

o Data Analysis: Use statistical methods to analyze the sensory data and create a sensory
map to visualize the differences between the products.[9]

Figure 3. Workflow for Sensory Evaluation of a Skincare Formulation.

Quality Control
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To ensure the consistency and quality of formulations containing Dibutyl dodecanedioate, the
following quality control parameters for the raw material should be considered:

Appearance: Visual inspection for clarity and color.

Odor: Olfactory assessment for characteristic odor.

Acid Value: Titration to determine the amount of free carboxylic acids.

Saponification Value: Titration to measure the amount of ester.

Purity: Gas Chromatography (GC) to determine the percentage of Dibutyl dodecanedioate.

Conclusion

Dibutyl dodecanedioate is a valuable ingredient in modern skincare formulations, offering
excellent emolliency, a desirable sensory profile, and functional benefits as a solvent and
carrier. The protocols outlined in these application notes provide a framework for the systematic
development and evaluation of skincare products containing this versatile diester. By
understanding its physicochemical properties and employing robust testing methodologies,
formulators can create stable, effective, and sensorially pleasing products that meet the
demands of today's consumers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dibutyl
Dodecanedioate in Skincare Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106364#formulation-of-dibutyl-dodecanedioate-in-
skincare-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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